2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine

• IUPAC Name: 5-[(3,5-dimethylphenoxy)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H15N3O2/c1-11-7-12(2)9-13(8-11)20-10-15-18-16(19-21-15)14-5-3-4-6-17-14/h3-9H,10H2,1-2H3
• InChI Key: FFRUYYGOQALLJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC2=NC(=NO2)C3=CC=CC=N3)C
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine, also known as DMPO, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine exerts its biological effects through the scavenging of free radicals and reactive oxygen species (ROS). 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine reacts with free radicals to form stable adducts, which can be detected using electron paramagnetic resonance (EPR) spectroscopy. The scavenging of free radicals by 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine prevents oxidative damage to biomolecules such as DNA, proteins, and lipids, which can lead to various diseases.
Biochemical and Physiological Effects
2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine can protect cells from oxidative stress-induced damage, inhibit the production of pro-inflammatory cytokines, and modulate signaling pathways involved in cell proliferation and apoptosis. In vivo studies have shown that 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine can reduce oxidative stress and inflammation in animal models of various diseases, including cancer, diabetes, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has several advantages for lab experiments, including its stability, ease of synthesis, and ability to detect free radicals in various systems. However, 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine also has some limitations, including its low solubility in water and its potential to form adducts with other molecules in the system, which can complicate the interpretation of EPR spectra.

Future Directions

There are several future directions for the research on 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine. One potential direction is the development of novel 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine derivatives with improved solubility and bioavailability for use in medicinal chemistry. Another direction is the synthesis of 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine-based materials with unique properties for use in material science. Additionally, further studies are needed to elucidate the mechanism of action of 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine and its potential applications in various diseases. Finally, the development of new methods for the detection of free radicals using 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine or its derivatives could have significant implications for environmental science and biomedical research.
Conclusion
In conclusion, 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine involves a multistep process, and it has been extensively studied for its potential applications in medicinal chemistry, material science, and environmental science. 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine exerts its biological effects through the scavenging of free radicals and ROS, and it has several advantages and limitations for lab experiments. Finally, there are several future directions for the research on 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine, including the development of novel derivatives, the synthesis of 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine-based materials, and further studies on its mechanism of action and potential applications.

Synthesis Methods

2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine can be synthesized through a multistep process involving the reaction of 3,5-dimethylphenol with hydrazine hydrate to form 3,5-dimethylphenylhydrazine. The resulting compound is then reacted with ethyl pyruvate to form the intermediate 2-[5-(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazole-3-carbaldehyde. Finally, the intermediate is reacted with pyridine to form 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine.

Scientific Research Applications

2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been found to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. In material science, 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been used as a building block for the synthesis of novel polymers and materials with unique properties. In environmental science, 2-{5-[(3,5-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}pyridine has been used as a spin trap for the detection of free radicals in various systems.